molecular formula C13H10ClNO2 B1629025 Methyl 5-(3-chlorophenyl)nicotinate CAS No. 893734-67-3

Methyl 5-(3-chlorophenyl)nicotinate

Cat. No.: B1629025
CAS No.: 893734-67-3
M. Wt: 247.67 g/mol
InChI Key: KJVOSFMLXLCEIL-UHFFFAOYSA-N
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Description

Methyl 5-(3-chlorophenyl)nicotinate is a useful research compound. Its molecular formula is C13H10ClNO2 and its molecular weight is 247.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

893734-67-3

Molecular Formula

C13H10ClNO2

Molecular Weight

247.67 g/mol

IUPAC Name

methyl 5-(3-chlorophenyl)pyridine-3-carboxylate

InChI

InChI=1S/C13H10ClNO2/c1-17-13(16)11-5-10(7-15-8-11)9-3-2-4-12(14)6-9/h2-8H,1H3

InChI Key

KJVOSFMLXLCEIL-UHFFFAOYSA-N

SMILES

COC(=O)C1=CN=CC(=C1)C2=CC(=CC=C2)Cl

Canonical SMILES

COC(=O)C1=CN=CC(=C1)C2=CC(=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

104 mg (0.09 mmol)Pd(PPh3)4, 1.5 g (6.29 mmol) of 3-chlorophenylboronic acid pinacol ester 2.86 ml (8.58 mmol) and 3M cesium carbonate solution were added under argon at room temperature to a solution of 1.24 g (5.72 mmol) methyl-5-bromo-pyridine-3-carboxylate in 45 ml dimethoxyethane and the mixture was heated to reflux for 30 min. The reaction mixture was cooled to room temperature and evaporated. The residue was taken up with ethyl acetate, washed with water, dried over sodium sulphate and evaporated. Chromatography on silica (eluent: ethyl acetate/n-heptane 1:3) gave 1.14 g (72%) of 5-(3-Chloro-phenyl)-nicotinic acid methyl ester
Quantity
2.86 mL
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.24 g
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Quantity
104 mg
Type
catalyst
Reaction Step One

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